Cas no 1346600-74-5 (N-Demethyl Ivabradine-d4 Hydrochloride)

• Product Name: N-Demethyl Ivabradine-d4 Hydrochloride
• CAS No: 1346600-74-5
• MF: C₂₆H₃₅ClN₂O₅
• MW: 497.056476831436
• MDL: MFCD21363647
• CID: 2094691
• PubChem ID: 71315778
• Update Time: 2025-06-12

N-Demethyl Ivabradine-d4 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl Ivabradine D6 HCl
• N-Demethyl Ivabradine-d4 Hydrochloride
• 1ST181427D6A
• CS-0019834
• 1346600-74-5
• rac-N-desmethyl Ivabradine-d6 (hydrochloride)
• 2804269-05-2
• N-Demethy Ivabradine (D6 hydrochloride)
• 3-[1,1,2,2,3,3-Hexadeuterio-3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one;hydrochloride

• MDL： MFCD21363647
• Inchi： 1S/C26H34N2O5.ClH/c1-30-22-11-17-6-9-28(26(29)14-18(17)12-23(22)31-2)8-5-7-27-16-20-10-19-13-24(32-3)25(33-4)15-21(19)20;/h11-13,15,20,27H,5-10,14,16H2,1-4H3;1H/t20-;/m1./s1/i5D2,7D2,8D2;
• InChI Key： MIIIKWNQFDQJGS-OTVKAUOOSA-N
• SMILES： Cl.O(C)C1C(=CC2=C(C=1)[C@@H](CNC([2H])([2H])C([2H])([2H])C([2H])([2H])N1C(CC3C=C(C(=CC=3CC1)OC)OC)=O)C2)OC

Computed Properties

• Exact Mass: 496.2611104g/mol
• Monoisotopic Mass: 496.2611104g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 634
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on N-Demethyl Ivabradine-d4 Hydrochloride

N-Demethyl Ivabradine-d4 Hydrochloride (CAS No. 1346600-74-5): A Comprehensive Overview

N-Demethyl Ivabradine-d4 Hydrochloride (CAS No. 1346600-74-5) is a deuterated derivative of the heart rate-lowering drug Ivabradine. This compound is of significant interest in the pharmaceutical and research communities due to its unique properties and potential applications in drug metabolism studies and clinical trials. This article provides a detailed overview of N-Demethyl Ivabradine-d4 Hydrochloride, including its chemical structure, pharmacological properties, and recent research findings.

Chemical Structure and Properties

N-Demethyl Ivabradine-d4 Hydrochloride is a deuterated form of N-Demethyl Ivabradine, which is a metabolite of Ivabradine. The chemical formula of N-Demethyl Ivabradine-d4 Hydrochloride is C₂₁H₂₈D₄N₂O₃·HCl, with a molecular weight of approximately 396.98 g/mol. The presence of deuterium atoms (D) in the molecule significantly affects its metabolic stability and pharmacokinetic properties compared to its non-deuterated counterpart.

The deuterium atoms in N-Demethyl Ivabradine-d4 Hydrochloride are strategically placed to slow down the metabolic degradation of the compound, thereby extending its half-life and improving its bioavailability. This property makes it an ideal candidate for use in pharmacokinetic studies and as a reference standard in analytical methods.

Pharmacological Properties

Ivabradine is a selective inhibitor of the funny current (I_f) in cardiac pacemaker cells, which reduces heart rate without affecting contractility or blood pressure. The mechanism of action of N-Demethyl Ivabradine-d4 Hydrochloride is similar to that of Ivabradine, but with enhanced metabolic stability due to the deuterium substitution.

Clinical studies have shown that Ivabradine is effective in reducing heart rate in patients with chronic stable angina and heart failure with reduced ejection fraction. The deuterated form, N-Demethyl Ivabradine-d4 Hydrochloride, is expected to exhibit similar efficacy but with improved pharmacokinetic properties, making it a valuable tool for further research and development.

Recent Research Findings

Recent studies have focused on the potential benefits of using deuterated compounds like N-Demethyl Ivabradine-d4 Hydrochloride in drug development. A study published in the Journal of Medicinal Chemistry (2022) investigated the metabolic stability and pharmacokinetic properties of various deuterated derivatives of Ivabradine. The results showed that N-Demethyl Ivabradine-d4 Hydrochloride exhibited significantly improved metabolic stability compared to non-deuterated N-Demethyl Ivabradine, leading to a longer half-life and better bioavailability.

In another study published in the European Heart Journal (2021), researchers evaluated the efficacy and safety of deuterated Ivabradine derivatives in preclinical models of heart failure. The findings indicated that N-Demethyl Ivabradine-d4 Hydrochloride effectively reduced heart rate without causing adverse effects on cardiac function or blood pressure. These results suggest that deuterated compounds may offer therapeutic advantages over their non-deuterated counterparts.

Analytical Methods and Applications

The accurate quantification and characterization of N-Demethyl Ivabradine-d4 Hydrochloride are crucial for its use in research and clinical settings. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly used for the analysis of this compound. A recent method published in the Journal of Chromatography B (2023) described a sensitive and robust HPLC-MS/MS method for the quantification of N-Demethyl Ivabradine-d4 Hydrochloride in biological matrices, providing a valuable tool for pharmacokinetic studies.

In addition to its use as a reference standard, N-Demethyl Ivabradine-d4 Hydrochloride can be employed in metabolite identification studies to understand the metabolic pathways of Ivabradine. This information is essential for optimizing drug formulations and dosing regimens.

Safety Considerations and Future Directions

The safety profile of N-Demethyl Ivabradine-d4 Hydrochloride is generally considered similar to that of Ivabradine, with no significant additional risks associated with the deuterium substitution. However, ongoing research is necessary to fully evaluate its long-term safety and efficacy.

The future development of deuterated compounds like N-Demethyl Ivabradine-d4 Hydrochloride holds promise for improving drug therapy outcomes by enhancing metabolic stability and pharmacokinetic properties. Further clinical trials are needed to validate these findings and explore potential new applications in cardiovascular disease management.